Cas no 58193-25-2 (A'-Neogammaceran-29-ol,acetate, (22S)- (9CI))
58193-25-2 structure
Product Name:A'-Neogammaceran-29-ol,acetate, (22S)- (9CI)
CAS No:58193-25-2
MF:C32H54O2
MW:470.769970417023
CID:383929
PubChem ID:441680
Update Time:2025-04-19
A'-Neogammaceran-29-ol,acetate, (22S)- (9CI) Chemical and Physical Properties
Names and Identifiers
-
- A'-Neogammaceran-29-ol,acetate, (22S)- (9CI)
- 2-[(3S,3aS,5aR,5bR,7aS,11aS,11bR,13aR,13bS)-5a,5b,8,8,11a,13b-hexamethyl-1,2,3,3a,4,5,6,7,7a,9,10,11,11b,12,13,13a-hexadecahydrocyclopenta[a]chrysen-3-yl]propyl acetate
- Q27106880
- SCHEMBL15994766
- DTXSID00331609
- 58193-25-2
- dryocrassyl acetate
- CHEBI:5760
- C08627
- (22R)-hopan-30-yl acetate
- Hopane-29-acetate
- hopane-30-yl acetate
- LMPR04000003
- hopan-29-ol acetate
- dryocrassol acetate
- (22S)-moretan-29-ol acetate
-
- Inchi: 1S/C32H54O2/c1-21(20-34-22(2)33)23-12-17-29(5)24(23)13-18-31(7)26(29)10-11-27-30(6)16-9-15-28(3,4)25(30)14-19-32(27,31)8/h21,23-27H,9-20H2,1-8H3/t21?,23-,24+,25+,26-,27-,29+,30+,31-,32-/m1/s1
- InChI Key: QSIMBUYUBYRBSU-ALPBESCQSA-N
- SMILES: O(C(C)=O)CC(C)[C@H]1CC[C@@]2(C)[C@H]1CC[C@]1(C)[C@@H]2CC[C@@H]2[C@@]3(C)CCCC(C)(C)[C@@H]3CC[C@@]12C
Computed Properties
- Exact Mass: 470.412
- Monoisotopic Mass: 470.412
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 34
- Rotatable Bond Count: 4
- Complexity: 816
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 9
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 10.8
- Topological Polar Surface Area: 26.3Ų
A'-Neogammaceran-29-ol,acetate, (22S)- (9CI) Related Literature
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Ni-Na Sun,Fengli Qu,Xiaobing Zhang,Shufang Zhang,Jinmao You Analyst, 2015,140, 1827-1831
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Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
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P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
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